1-methyl-N-[(5-methylthiophen-2-yl)methyl]pyrrolidin-3-amine

• Molecular Formula: C11H18N2S
• Molecular Weight: 210.34 g/mol
• IUPAC Name: 1-methyl-N-[(5-methylthiophen-2-yl)methyl]pyrrolidin-3-amine
• InChI: InChI=1S/C11H18N2S/c1-9-3-4-11(14-9)7-12-10-5-6-13(2)8-10/h3-4,10,12H,5-8H2,1-2H3
• InChI Key: WVNAZPAALNBFEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNC2CCN(C2)C

Description

1-methyl-N-[(5-methylthiophen-2-yl)methyl]pyrrolidin-3-amine is a pyrrolidine-based compound featuring a methyl-substituted thiophene moiety. Structurally, it comprises a pyrrolidine ring with a methyl group at the 1-position and a 5-methylthiophen-2-ylmethyl group attached to the amine at the 3-position. This compound has been cataloged as a chemical building block but is currently listed as discontinued by suppliers such as CymitQuimica .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-N-[(5-methylthiophen-2-yl)methyl]pyrrolidin-3-amine typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through cyclization reactions involving appropriate precursors such as amino acids or amines.

Substitution Reactions:

Final Assembly: The final compound is obtained by coupling the substituted pyrrolidine with the thiophene derivative under suitable reaction conditions, such as the use of a base and a solvent like dichloromethane.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Functional Group Reactivity

The compound’s structure features:

• Thiophene ring : Prone to electrophilic substitution (e.g., methylation, bromination).

• Pyrrolidine ring : Substituted with a methyl group and a thiophene-containing side chain.

• Primary amine at position 3 : Reactive toward alkylation, acylation, or condensation.

Key Reactions

Reaction Type	Reagents/Conditions	Product/Outcome
Amine alkylation	Alkyl halide (e.g., CH₃I), base	N-alkylated derivative at position 3
Thiophene methylation	Methyl iodide (CH₃I), base	Methylated thiophene derivative
Acylation	Acyl chloride (e.g., RCOCl), base	Amide derivative at position 3
Oxidation	Oxidizing agents (e.g., H₂O₂)	Potential oxidation of thiophene ring

Mechanistic Insights :

• Amine reactivity : The primary amine at position 3 can act as a nucleophile, enabling reactions with electrophiles (e.g., alkyl halides, acyl chlorides).

• Thiophene substitution : The sulfur atom in the thiophene ring directs electrophilic substitution, with methylation using methyl iodide or dimethyl sulfate being a common method.

Biological Activity

• Neurotransmitter modulation : Compounds with similar pyrrolidine-thiophene structures have shown interactions with ion channels (e.g., voltage-gated sodium/calcium channels) and GABA transporters, suggesting potential anticonvulsant or analgesic effects .

• Safety profile : Studies on related derivatives indicate low hepatotoxicity at therapeutic doses, though cytotoxicity may arise at higher concentrations.

Comparative Analysis

Property	Value/Details	Source of Information
Molecular weight	224.37 g/mol	PubChem CID 62513955
Solubility	Enhanced by thiophene lipophilicity	General organic chemistry
Bioavailability	Improved by thiophene group	Structure-activity relationship

Scientific Research Applications

1-methyl-N-[(5-methylthiophen-2-yl)methyl]pyrrolidin-3-amine has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs targeting specific diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other bioactive compounds.

Mechanism of Action

The mechanism of action of 1-methyl-N-[(5-methylthiophen-2-yl)methyl]pyrrolidin-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological context .

Comparison with Similar Compounds

1-Methyl-N-(1-(5-methylthiophen-2-yl)ethyl)pyrrolidin-3-amine

• Key Difference : The substituent on the amine is a 1-(5-methylthiophen-2-yl)ethyl group instead of a (5-methylthiophen-2-yl)methyl group.
• Status : Also discontinued, suggesting shared challenges in development or application .

Series 3 Pyrrolidin-3-amine Derivatives ()

• Key Difference: These compounds, designed for antiseizure and antinociceptive applications, replace piperazine rings with pyrrolidin-3-amine moieties and incorporate aromatic/urea fragments.
• Implications : Enhanced lipophilicity from aromatic rings may improve BBB permeability compared to the simpler thiophene-methyl substituent in the target compound .

Thiophene-Containing Ligands and Heterocycles

Ligand L2 from Dichloro Copper Complexes ()

• Structure : (1R,2R)-N1,N2-dimethyl-N1,N2-bis((5-methylthiophen-2-yl)methyl)cyclohexane-1,2-diamine.
• Key Difference : A cyclohexane diamine core with dual 5-methylthiophen-2-ylmethyl groups instead of a pyrrolidine ring.
• Implications : The bis-thiophene design enhances metal-coordination capabilities, as demonstrated in copper complexes, whereas the target compound lacks such applications in reported literature .

1-[(3-methylthiophen-2-yl)methyl]-1H-pyrazol-5-amine ()

• Structure : Pyrazole ring with a 3-methylthiophen-2-ylmethyl substituent.
• Key Difference : Replacement of pyrrolidine with pyrazole and a 3-methylthiophene (vs. 5-methyl) group.
• Implications : The pyrazole core may confer distinct electronic properties, affecting binding interactions in biological targets. The 3-methylthiophene isomer could alter steric effects compared to the 5-methyl isomer .

Oxadiazole-Modified Analogs

1-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidin-3-amine ()

• Structure : Incorporates a 1,2,4-oxadiazole ring linked to thiophene.
• Key Difference : The oxadiazole-thiophene hybrid replaces the simple 5-methylthiophene group.
• Implications : The oxadiazole’s electron-withdrawing nature may enhance metabolic stability or modulate receptor affinity compared to the target compound’s alkyl-substituted thiophene .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Key Structural Features	References
1-methyl-N-[(5-methylthiophen-2-yl)methyl]pyrrolidin-3-amine	C12H18N2S	222.35	Pyrrolidine, 5-methylthiophene-methyl substituent
1-Methyl-N-(1-(5-methylthiophen-2-yl)ethyl)pyrrolidin-3-amine	C13H20N2S	236.37	Ethyl spacer in thiophene substituent
Ligand L2 (Dichloro Copper Complex)	C24H30N2S2	418.63	Cyclohexane diamine, bis(5-methylthiophene-methyl)
1-[(3-methylthiophen-2-yl)methyl]-1H-pyrazol-5-amine	C9H11N3S	193.27	Pyrazole core, 3-methylthiophene-methyl substituent
1-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidin-3-amine	C11H14N4OS	250.32	Oxadiazole-thiophene hybrid substituent

Research Implications and Gaps

• Structural-Activity Relationships (SAR) : The ethyl spacer in the analog from and the oxadiazole modification in highlight the role of substituent electronics and sterics in tuning physicochemical properties. However, biological data for these compounds are absent in the provided evidence.
• Applications: The target compound’s discontinuation contrasts with the continued exploration of analogs like Series 3 derivatives (), which are optimized for CNS applications.

Biological Activity

1-Methyl-N-[(5-methylthiophen-2-yl)methyl]pyrrolidin-3-amine, with CAS number 1250933-83-5, is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, structure-activity relationships, and relevant case studies.

The compound has the following chemical properties:

• Molecular Formula : C$_{11}$H$_{18}$N$_2$S
• Molecular Weight : 210.34 g/mol
• Purity : 95% .

Research indicates that compounds similar to 1-methyl-N-[(5-methylthiophen-2-yl)methyl]pyrrolidin-3-amine may interact with various biological targets, including:

• Voltage-gated sodium channels : These channels are crucial in neuronal signaling and could be affected by the compound, potentially leading to altered neuronal excitability.
• GABA transporters : Modulation of these transporters can influence neurotransmitter levels, impacting conditions like anxiety and epilepsy .

Anticancer Potential

In vitro studies have shown promising results regarding the anticancer activity of similar pyrrolidine derivatives. For instance, research on related compounds demonstrated selective cytotoxicity against various cancer cell lines with IC$_{50}$ values below 10 µM . The mechanism often involves the induction of apoptosis and disruption of cellular signaling pathways.

Antimicrobial Activity

Another area of interest is the antimicrobial potential. Compounds with similar structures have been reported to exhibit significant activity against antibiotic-resistant bacteria. For example, a derivative showed enhanced antimicrobial efficacy compared to standard treatments .

Case Studies

• Anticancer Study : A study evaluated the effects of a related compound on breast cancer cell lines (MCF-7 and MDA-MB-231). The results indicated a synergistic effect when combined with doxorubicin, enhancing cytotoxicity compared to doxorubicin alone .
• Antimicrobial Study : A novel derivative was tested against multi-drug resistant strains of bacteria, showing increased potency in disrupting bacterial membranes and reducing biofilm formation .

Structure-Activity Relationship (SAR)

The biological activity of pyrrolidine derivatives is influenced by their structural features. Modifications at the thiophene ring or the pyrrolidine nitrogen can significantly alter their pharmacological profiles. For instance:

• Substituents on the thiophene ring can enhance lipophilicity, improving membrane permeability and bioavailability.
• Variation in the pyrrolidine moiety can affect receptor binding affinities and selectivity for specific biological targets .